Malachite green isothiocyanate cation
Overview
Description
Malachite green isothiocyanate cation is the iminium cation of malachite green isothiocyanate. It has a role as a fluorochrome. It is a tertiary amine and an iminium ion.
Scientific Research Applications
Photosensitization and Bacterial Inactivation
- Photosensitization and Inactivation of Bacteria : Malachite green isothiocyanate has demonstrated effectiveness in photosensitizing and inactivating bacteria such as Staphylococcus aureus when exposed to light. This process involves dynamic and photochemical processes, making it a potential tool in controlling bacterial infections (Golding et al., 1999).
Spectroscopic Analysis and Biological Systems
- Spectroscopic Analysis in Bacteria Inactivation : Further research shows that malachite green isothiocyanate, used as a photosensitizer, exhibits a reduction in cell viability of Staphylococcus aureus with increasing radiation dose, highlighting its potential in biological systems. This study employed UV-Vis and Fourier-transform infrared absorption spectrometry, providing insights into the dye’s hydrolysis and binding mechanisms (Golding et al., 1998).
Raman Scattering Applications
- Raman Scattering Studies : Malachite green isothiocyanate (MGITC) has been applied in cell detection, tissue composition detection, and cell stain imaging. The molecular structure and Raman spectra of MGITC have been thoroughly analyzed, aiding its application in Raman probe biology (Guo et al., 2011).
Gold Nanoparticle Applications
- Formation of Gold Nanoparticle Multimers : MGITC has been used in the formation of stable "hot-spot" aggregates for Raman imaging applications. This study detailed the production of MGITC functionalized gold nanoparticles (MGITC-AuNPs), exploring their potential in nanotechnology and imaging applications (Leng & Vikesland, 2014).
Environmental and Toxicological Aspects
- Environmental and Toxicological Implications : Although not directly related to positive applications, several studies discuss the toxicological effects and environmental implications of malachite green, which are critical for understanding its safe and responsible use in scientific research. These studies include its potential carcinogenicity, mutagenicity, and teratogenicity in mammals, and its environmental persistence (Sudová et al., 2018), (Srivastava et al., 2004).
properties
Product Name |
Malachite green isothiocyanate cation |
|---|---|
Molecular Formula |
C24H24N3S+ |
Molecular Weight |
386.5 g/mol |
InChI |
InChI=1S/C24H24N3S/c1-26(2)22-13-7-19(8-14-22)24(18-5-11-21(12-6-18)25-17-28)20-9-15-23(16-10-20)27(3)4/h5-16H,1-4H3/q+1 |
InChI Key |
WAGQVEJKLAIRPI-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=C2C=CC(=[N+]=C=S)C=C2)C3=CC=C(C=C3)N(C)C |
Origin of Product |
United States |
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